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Compound of Interest

Compound Name: Albaconazole

Cat. No.: B1665687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for

the quantitative determination of Albaconazole and its primary metabolite, 6-

hydroxyalbaconazole, in plasma. The information is intended to guide researchers in

developing and validating robust bioanalytical assays for pharmacokinetic studies and

therapeutic drug monitoring.

Introduction
Albaconazole is a novel triazole antifungal agent under development for the treatment of

various fungal infections. To support its clinical development, validated and reliable analytical

methods for its quantification in biological matrices are essential. This document outlines the

key parameters of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) method used in a Phase 1 clinical trial and provides a representative, detailed protocol

that can be adapted for this purpose.

Quantitative Data Summary
A validated LC-MS/MS method has been utilized to quantify Albaconazole and its metabolite,

6-hydroxyalbaconazole, in human plasma. The performance characteristics of this method are

summarized in the table below.[1][2][3][4]
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Parameter Albaconazole 6-hydroxyalbaconazole

Analytical Method LC-MS/MS LC-MS/MS

Internal Standard Albaconazole-d5 6-hydroxyalbaconazole-d5

Linearity Range 1.000 – 1000 ng/mL 1.000 – 1000 ng/mL

Accuracy (% Bias) -5.6% to 4.3% -7.6% to 0.1%

Precision (% CV) 3.1% to 5.1% 4.1% to 6.5%

Table 1: Summary of Quantitative Data for the LC-MS/MS-based Quantification of

Albaconazole and 6-hydroxyalbaconazole in Human Plasma.[1][2][3][4]

Experimental Workflow
The general workflow for the quantification of Albaconazole in plasma samples involves

sample preparation, chromatographic separation, and mass spectrometric detection and

quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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